Cas no 160290-21-1 ((2s)-3,3,3-Trifluoro-2-methylpropan-1-ol)

• Product Name: (2s)-3,3,3-Trifluoro-2-methylpropan-1-ol
• CAS No: 160290-21-1
• MF: C₄H₇F₃O
• MW: 128.092992067337
• CID: 6337820
• PubChem ID: 11829445
• Update Time: 2025-05-27

(2s)-3,3,3-Trifluoro-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6506570
• (2s)-3,3,3-trifluoro-2-methylpropan-1-ol
• SCHEMBL19275406
• 160290-21-1
• (2s)-3,3,3-Trifluoro-2-methylpropan-1-ol

• Inchi： 1S/C4H7F3O/c1-3(2-8)4(5,6)7/h3,8H,2H2,1H3/t3-/m0/s1
• InChI Key： GPEPNXRUEOKKDO-VKHMYHEASA-N
• SMILES： FC([C@@H](C)CO)(F)F

Computed Properties

• Exact Mass: 128.04489933g/mol
• Monoisotopic Mass: 128.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 68.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Additional information on (2s)-3,3,3-Trifluoro-2-methylpropan-1-ol

Comprehensive Overview of (2S)-3,3,3-Trifluoro-2-methylpropan-1-ol (CAS No. 160290-21-1)

(2S)-3,3,3-Trifluoro-2-methylpropan-1-ol (CAS No. 160290-21-1) is a fluorinated organic compound with significant applications in pharmaceuticals, agrochemicals, and specialty materials. Its unique stereochemistry and trifluoromethyl group make it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its role in enhancing bioavailability and metabolic stability of active ingredients, aligning with the growing demand for sustainable chemistry and green synthesis.

The compound's chiral center at the 2-position (2S configuration) is critical for its use in asymmetric synthesis, a hot topic in modern drug development. Recent studies highlight its utility in designing fluorinated analogs of bioactive molecules, which often exhibit improved lipophilicity and target selectivity. These properties are particularly relevant in the context of precision medicine and next-generation therapeutics, where structure-activity relationships (SAR) are meticulously optimized.

From an industrial perspective, (2S)-3,3,3-Trifluoro-2-methylpropan-1-ol is synthesized via enantioselective catalysis, a method gaining traction due to its atom economy and reduced waste. This aligns with the circular economy principles, a frequently searched topic in chemical manufacturing forums. The compound's thermal stability and solubility profile also make it suitable for high-throughput screening (HTS) applications, addressing the pharmaceutical industry's need for rapid prototyping.

Environmental and regulatory considerations are paramount in today's chemical landscape. (2S)-3,3,3-Trifluoro-2-methylpropan-1-ol is often discussed in the context of REACH compliance and green chemistry metrics, such as E-factor reduction. Its low toxicity profile (as per available data) and biodegradability potential further enhance its appeal for eco-friendly formulations, a trending search query among sustainability-focused chemists.

In analytical chemistry, this compound serves as a reference standard for chromatographic methods, particularly in HPLC and GC-MS applications. Its distinct spectroscopic signatures (e.g., 19F NMR shifts) facilitate structural elucidation, a common challenge in fluoroorganic chemistry. Online discussions frequently explore its spectral data interpretation, reflecting the broader interest in advanced characterization techniques.

Future prospects for (2S)-3,3,3-Trifluoro-2-methylpropan-1-ol include its potential in material science, such as fluoropolymer modifications and liquid crystal formulations. These applications resonate with searches for innovative materials in electronics and coatings. As the demand for tailor-made fluorochemicals grows, this compound's versatility positions it as a key building block in multidisciplinary research.